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Compound of Interest

Compound Name: Deceth-4 phosphate

Cat. No.: B088713 Get Quote

An In-depth Technical Guide on the Core Chemical Structure and Properties of Deceth-4
Phosphate

Deceth-4 Phosphate is a versatile anionic surfactant and emulsifier with applications across

various industries. For researchers, scientists, and professionals in drug development, a

thorough understanding of its chemical and physical properties, as well as its potential

biological interactions, is crucial for leveraging its capabilities in formulation and delivery

systems. This technical guide provides a comprehensive overview of Deceth-4 phosphate,

including its chemical identity, physicochemical properties, and general experimental

methodologies.

Chemical Identity and Structure
Deceth-4 phosphate is the ester of decyl alcohol that has been ethoxylated with an average of

four units of ethylene oxide, and then phosphated.[1][2] Its chemical structure consists of a

hydrophobic decyl group, a hydrophilic polyoxyethylene chain, and an anionic phosphate

group. This amphiphilic nature is the basis for its surface-active properties.

The chemical name for Deceth-4 Phosphate is Poly(oxy-1,2-ethanediyl), .alpha.-

decyl-.omega.-hydroxy-, phosphate.[3] It is also known by various synonyms, including PEG-4

Decyl ether phosphate and Polyoxyethylene (4) decyl ether phosphate.
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Physicochemical Properties
The physicochemical properties of Deceth-4 phosphate are summarized in the table below. It

is important to note that as a commercial product, it often exists as a mixture of molecules with

varying degrees of ethoxylation, and the provided data represents average or typical values.

Property Value Reference

CAS Number 52019-36-0 [3]

Molecular Formula C12H29O6P [3]

Molecular Weight ~300.33 g/mol [4]

Appearance Colorless liquid [4]

Solubility Excellent solubility in water [4]

Boiling Point
275.1°C at 760 mmHg

(Predicted)
[4]

Flash Point 70.7°C (Predicted) [4]

Applications in Research and Drug Development
While primarily utilized in the cosmetics and personal care industries as an emulsifier,

cleansing agent, and surfactant, the properties of Deceth-4 phosphate and similar alkyl ether

phosphates present potential applications in the pharmaceutical sciences.[3][5] Surfactants are

critical components in various drug delivery systems, where they can act as:

Solubilizing agents: to enhance the solubility of poorly water-soluble active pharmaceutical

ingredients (APIs).

Emulsifiers: to create stable oil-in-water (o/w) or water-in-oil (w/o) emulsions for topical, oral,

or parenteral drug delivery.

Wetting agents: to improve the dispersion of solid APIs in liquid formulations.

Permeation enhancers: to facilitate the transport of drugs across biological membranes.
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The anionic nature of the phosphate group can also offer opportunities for electrostatic

interactions with APIs or other excipients, potentially leading to the formation of structured

delivery systems.

Experimental Protocols
Detailed, validated experimental protocols specifically for Deceth-4 phosphate are not readily

available in public literature. However, general methodologies for the synthesis, purification,

and analysis of alkyl phosphate esters can be adapted.

General Synthesis of Alkyl Ether Phosphates
A common method for the synthesis of alkyl ether phosphates involves the reaction of an

alcohol ethoxylate with a phosphating agent, such as phosphorus pentoxide (P₂O₅) or

polyphosphoric acid.

Decyl Alcohol Ethoxylate
(4 moles Ethylene Oxide)

Reaction Vessel
(Controlled Temperature)

Reactant 1

Phosphating Agent
(e.g., P₂O₅)

Reactant 2

Crude Deceth-4 Phosphate
(Mixture of mono- and di-esters)

Phosphation Reaction Purification Purified Deceth-4 Phosphate

Click to download full resolution via product page

Figure 1: General workflow for the synthesis of Deceth-4 phosphate.

Methodology:

The ethoxylated decyl alcohol is charged into a reaction vessel equipped with a stirrer,

thermometer, and an inert gas inlet.

The phosphating agent (e.g., phosphorus pentoxide) is added portion-wise to the alcohol

ethoxylate under controlled temperature to manage the exothermic reaction.

The reaction mixture is stirred at a specific temperature for a defined period to ensure

complete reaction.
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The resulting crude product, a mixture of mono- and di-phosphate esters, is then subjected

to purification.

Purification of Phosphate Esters
Purification of the crude phosphate ester product is often necessary to remove unreacted

starting materials and byproducts.

Methodology:

The crude product can be washed with an acidic aqueous solution to remove any inorganic

phosphate byproducts.

Subsequent washing with water can be performed to remove any remaining water-soluble

impurities.

The organic phase containing the phosphate esters is then dried, often under reduced

pressure, to remove residual water.

Further purification, if required, can be achieved through chromatographic techniques.

Analysis of Alkyl Phosphate Esters
The composition of the final product, particularly the ratio of mono- to di-esters, can be

determined using various analytical techniques.

Methodology:

Titration: Acid-base titration can be used to determine the acid value of the phosphate ester

mixture, which provides information about the overall concentration of acidic phosphate

groups.

Chromatography: Gas chromatography (GC) or high-performance liquid chromatography

(HPLC), often coupled with mass spectrometry (MS), can be used to separate and quantify

the different components of the mixture. Derivatization may be necessary to improve the

volatility of the phosphate esters for GC analysis.
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Spectroscopy: ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for

characterizing the different phosphate species present in the sample.

Role in Emulsion Formation
The primary function of Deceth-4 phosphate is to act as an emulsifier, stabilizing the

dispersion of two immiscible liquids, such as oil and water. Its amphiphilic structure allows it to

position itself at the oil-water interface, reducing the interfacial tension and preventing the

coalescence of the dispersed droplets.

After Emulsification with Deceth-4 Phosphate

Oil Phase Aqueous Phase

Stable Emulsion

Oil-Water Interface
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Figure 2: Role of Deceth-4 phosphate in the formation of a stable emulsion.

Biological Considerations
The biological effects of Deceth-4 phosphate have not been extensively studied in the context

of drug development. However, as an ethoxylated surfactant, its interaction with biological

systems is of interest. Ethoxylated surfactants can potentially interact with cell membranes,

which may influence drug absorption. Some studies on other ethoxylated surfactants have

suggested the potential for biological activity, and therefore, the toxicological profile of any

formulation containing Deceth-4 phosphate would need to be thoroughly evaluated.

Conclusion
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Deceth-4 phosphate is a well-characterized anionic surfactant with established utility as an

emulsifier. For researchers and drug development professionals, its potential as a

pharmaceutical excipient warrants further investigation. Its ability to modify solubility, create

stable emulsions, and potentially interact with biological membranes makes it a candidate for

various drug delivery applications. A comprehensive understanding of its physicochemical

properties and the adaptation of general experimental protocols for its synthesis and analysis

are essential for its successful application in pharmaceutical formulations. Further research into

its specific biological interactions and toxicological profile will be necessary to fully realize its

potential in the pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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